![molecular formula C23H28ClN3O2S B2863710 4-acetyl-N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1217115-84-8](/img/structure/B2863710.png)
4-acetyl-N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride
Description
4-acetyl-N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O2S and its molecular weight is 446.01. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
Research on similar benzamide and thiazole derivatives has shown significant anticancer activities against various cancer cell lines. For instance, benzamide derivatives have been synthesized and evaluated for their anticancer activity against multiple cancer cell lines, exhibiting moderate to excellent inhibitory effects compared to standard drugs (Ravinaik et al., 2021). Such studies highlight the potential of benzamide and thiazole derivatives in cancer research, suggesting that "4-acetyl-N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride" could also be explored for anticancer properties.
Antimicrobial Applications
Compounds within the benzothiazole family have demonstrated notable antimicrobial activities. A study on benzothiazole derivatives showed promising antimicrobial efficacy, suggesting their potential in addressing bacterial and fungal infections (Narayana et al., 2004). This indicates that similar compounds, including "this compound," could be investigated for antimicrobial applications.
Photophysical Research
The diethylamino group in molecules has been associated with interesting photophysical properties. For example, benzimidazole and benzothiazole conjugates have been studied as fluorescent sensors, demonstrating significant solvatochromic behavior and emission properties (Suman et al., 2019). These properties are valuable in the development of new materials for optical applications, suggesting that "this compound" might also hold potential in photophysical research.
properties
IUPAC Name |
4-acetyl-N-[2-(diethylamino)ethyl]-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O2S.ClH/c1-5-25(6-2)13-14-26(22(28)19-10-8-18(9-11-19)17(4)27)23-24-20-12-7-16(3)15-21(20)29-23;/h7-12,15H,5-6,13-14H2,1-4H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSWAQFCXIIOHGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)C)C(=O)C3=CC=C(C=C3)C(=O)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28ClN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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